Cas no 321853-88-7 (Amyloid Bri Protein (1-34) (reduced))

• Product Name: Amyloid Bri Protein (1-34) (reduced)
• CAS No: 321853-88-7
• MF: C₁₇₃H₂₇₅N₄₉O₅₂S₂
• MW: 3937.51
• CID: 872260
• Update Time: 2025-05-19

Amyloid Bri Protein (1-34) (reduced) Chemical and Physical Properties

Names and Identifiers

• AMYLOID BRI PROTEIN (1-34)
• PYR-ALA-SER-ASN-CYS-PHE-ALA-ILE-ARG-HIS-PHE-GLU-ASN-LYS-PHE-ALA-VAL-GLU-THR-LEU-ILE-CYS-SER-ARG-THR-VAL-LYS-LYS-ASN-ILE-ILE-GLU-GLU-ASN-OH
• AMYLOID BRI PROTEIN (1-34) (REDUCED)
• AMYLOID BRI PROTEIN PRECURSOR277 (244-277)
• AMYLOID BRI PROTEIN PRECURSOR277 (244-277) (REDUCED)
• BETA-AMYLOID BRI PEPTIDE (1-34)
• AMyloid Bri Protein (1-34) (reduced) AMyloid Bri Protein Precursor277 (244-277) (reduced)
• Amyloid Bri Protein (1-34) (reduced)

Additional information on Amyloid Bri Protein (1-34) (reduced)

Amyloid Beta Protein (1-34) (Reduced): A Comprehensive Overview

The compound with CAS No 321853-88-7, commonly referred to as Amyloid Beta Protein (1-34) (Reduced), is a critical molecule in the study of neurodegenerative diseases, particularly Alzheimer's disease. This peptide, derived from the amyloid-beta precursor protein (APP), has been extensively researched for its role in amyloid plaque formation and its implications in cognitive decline. Recent studies have highlighted its dynamic interactions with cellular pathways and therapeutic targets, making it a focal point in both academic and pharmaceutical research.

Amyloid Beta Protein (1-34) is a truncated form of the full-length amyloid-beta peptide, which spans residues 1 to 40 or 1 to 42. The reduced form, specifically residues 1 to 34, has been shown to exhibit unique aggregation properties compared to its longer counterparts. This peptide is often used in vitro studies to investigate the early stages of amyloidogenesis, providing insights into the mechanisms underlying Alzheimer's disease progression. Researchers have employed advanced techniques such as cryo-electron microscopy and nuclear magnetic resonance spectroscopy to elucidate the structural dynamics of this peptide, revealing insights into its propensity to form beta-sheet rich aggregates.

Recent advancements in computational modeling have further enhanced our understanding of Amyloid Beta Protein (1-34)'s behavior at the molecular level. Molecular dynamics simulations have provided detailed insights into the conformational changes that precede aggregation, offering potential targets for therapeutic intervention. Additionally, the development of novel biomarkers and diagnostic tools has enabled earlier detection of amyloid-beta deposition in vivo, paving the way for personalized treatment strategies.

The role of Amyloid Beta Protein (1-34) in synaptic dysfunction and neuroinflammation has also garnered significant attention. Studies have demonstrated that this peptide can induce oxidative stress and activate microglial cells, leading to neurotoxicity. However, recent findings suggest that certain isoforms or post-translational modifications of amyloid-beta may exhibit protective roles under specific conditions, adding a layer of complexity to its biological function.

In terms of therapeutic development, Amyloid Beta Protein (1-34) has been instrumental in testing potential anti-amyloid agents. Small molecule inhibitors, monoclonal antibodies, and immunotherapies targeting amyloid-beta have shown varying degrees of success in preclinical models. For instance, clinical trials involving anti-amyloid vaccines have demonstrated partial reduction of amyloid plaques in patients with early-stage Alzheimer's disease. These advancements underscore the importance of understanding the molecular mechanisms governed by Amyloid Beta Protein (1-34).

Moreover, the application of CRISPR-Cas9 technology has enabled researchers to study the genetic regulation of APP processing and amyloid-beta production. This has led to novel insights into familial Alzheimer's disease mutations and their impact on peptide generation. By manipulating specific genes involved in amyloid-beta metabolism, scientists are uncovering new avenues for disease modification.

In conclusion, Amyloid Beta Protein (1-34) (Reduced) remains a pivotal molecule in Alzheimer's research. Its role in amyloidogenesis, synaptic dysfunction, and neuroinflammation continues to be explored through cutting-edge methodologies. As our understanding deepens, so does our ability to develop innovative therapies aimed at mitigating the devastating effects of this disease.